Cas no 554405-52-6 (N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide
• CAS No: 554405-52-6
• MF: C₁₉H₂₀ClN₃O₂S
• MW: 389.899002075195
• CID: 3104969
• PubChem ID: 2392249
• Update Time: 2025-08-04

N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-N-(3-chloro-quinoxalin-2-yl)-4-methyl-benzenesulfonamide
• N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide
• SMR000588574
• CHEMBL1570879
• AKOS000115583
• MLS001174251
• CS-0218791
• EN300-02049
• Z56891232
• HMS2872C15
• 554405-52-6
• N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzenesulfonamide
• AB00716069-01

• Inchi： 1S/C19H20ClN3O2S/c1-3-4-13-23(26(24,25)15-11-9-14(2)10-12-15)19-18(20)21-16-7-5-6-8-17(16)22-19/h5-12H,3-4,13H2,1-2H3
• InChI Key： FCSYXBYCCWBYSU-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)N(CCCC)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 389.0964758Da
• Monoisotopic Mass: 389.0964758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.5Ų

Additional information on N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide

N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide (CAS No 554405-52-6)

N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide is a highly specialized organic compound with the CAS registry number 554405-52-6. This compound is notable for its unique chemical structure, which combines a sulfonamide group with a quinoxaline moiety and an alkyl chain, making it a versatile molecule with potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a central benzene ring substituted with a methyl group at the para position and a sulfonamide group at the ortho position. The sulfonamide group is further connected to an N-butyl chain and a quinoxaline ring, which itself is substituted with a chlorine atom at the 3-position. This arrangement creates a molecule with significant structural complexity and functional diversity.

Recent studies have highlighted the potential of N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide as a promising candidate in drug development, particularly in the design of kinase inhibitors. The quinoxaline moiety is known to exhibit potent biological activity, and its substitution pattern in this compound enhances its ability to interact with specific protein targets, making it a valuable tool in medicinal chemistry research.

In addition to its pharmacological applications, this compound has also been explored for its role in advanced materials. The combination of the sulfonamide group and the quinoxaline ring provides unique electronic properties, which could be exploited in the development of high-performance polymers or electronic materials. Researchers are actively investigating its potential as a building block for organic semiconductors and optoelectronic devices.

The synthesis of N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the quinoxaline derivative. This is followed by nucleophilic substitution reactions to introduce the sulfonamide group and subsequent alkylation steps to attach the butyl chain. The synthesis requires precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. Recent environmental studies have focused on assessing its biodegradability under various conditions, as well as its potential toxicity to aquatic organisms. These studies are essential for ensuring that any industrial applications of this compound are sustainable and environmentally friendly.

In conclusion, N-butyl-N-(3-chloroquinoxalin-2-yl)-4-methylbenzene-1-sulfonamide (CAS No 554405-52-6) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in both academic research and industrial innovation.